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Compound of Interest

Compound Name: Eriochrome black T, Indicator

Cat. No.: B7820879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Eriochrome Black T (EBT), a versatile azo dye with significant applications in analytical

chemistry and various industrial processes. This document details the synthetic pathway,

experimental protocols for its preparation and purification, and a summary of its key

characterization data.

Synthesis of Eriochrome Black T
Eriochrome Black T is synthesized via a two-step process involving the diazotization of 1-

amino-2-naphthol-4-sulfonic acid followed by an azo coupling reaction with 1-naphthol (α-

naphthol).

Synthesis Pathway
The synthesis of EBT is a classic example of azo dye formation, a cornerstone of industrial

organic synthesis. The process begins with the conversion of an aromatic amine to a

diazonium salt, which then acts as an electrophile in a coupling reaction with an electron-rich

aromatic compound.
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Step 1: Diazotization

Step 2: Azo Coupling

1-Amino-2-naphthol-4-sulfonic acid

Diazonium Salt of
1-Amino-2-naphthol-4-sulfonic acid

 0-5 °C 

Sodium Nitrite (NaNO2)
+

Hydrochloric Acid (HCl)

Eriochrome Black T

 Alkaline conditions 

1-Naphthol (α-Naphthol)
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at: [https://www.benchchem.com/product/b7820879#synthesis-and-characterization-of-
eriochrome-black-t-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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